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Compound of Interest

Compound Name: Nevanimibe hydrochloride

Cat. No.: B1684124 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of nevanimibe hydrochloride, a selective inhibitor of acyl-coenzyme

A:cholesterol O-acyltransferase 1 (ACAT1).[1] While a specific Safety Data Sheet (SDS) with

explicit disposal instructions for nevanimibe hydrochloride was not found in the public

domain, this document outlines a recommended disposal procedure based on general best

practices for pharmaceutical waste management, in accordance with regulatory guidelines.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle nevanimibe hydrochloride
with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a

lab coat. All handling should occur in a well-ventilated area or under a chemical fume hood. In

case of accidental exposure, consult the relevant safety protocols for chemical handling.

Step-by-Step Disposal Protocol
The disposal of nevanimibe hydrochloride should align with federal, state, and local

regulations for pharmaceutical waste.[2][3] The following procedure is a recommended course

of action:

Initial Assessment and Waste Identification:
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Characterize the nevanimibe hydrochloride waste. Is it in solid (powder) form, in a

solution, or part of a mixture?

Determine if the waste is considered hazardous. While specific hazardous waste

characterization for nevanimibe hydrochloride is not available, it is prudent to treat it as

potentially hazardous pharmaceutical waste.

Segregation of Waste:

Do not mix nevanimibe hydrochloride waste with other laboratory waste streams unless

explicitly permitted by your institution's waste management plan.

Use a designated, clearly labeled, and sealed container for the collection of nevanimibe
hydrochloride waste.

Preferred Disposal Method: Incineration:

The recommended and most environmentally sound method for disposing of

pharmaceutical waste is through a licensed hazardous waste incineration facility.[3][4]

Incineration at high temperatures ensures the complete destruction of the active

pharmaceutical ingredient.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the waste by a certified contractor.

Alternative Disposal (If Incineration is Not Available):

Landfill: In some cases, disposal in a specially designed hazardous waste landfill may be

an option.[4] This should only be considered after consulting with your EHS department

and ensuring compliance with local regulations.

Sewer Disposal is Prohibited: Under no circumstances should nevanimibe hydrochloride
be flushed down the drain or toilet.[3][5] This practice can lead to the contamination of

water supplies and harm aquatic ecosystems.[5]

Documentation:
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Maintain detailed records of the amount of nevanimibe hydrochloride waste generated,

the date of disposal, and the disposal method used. This documentation is crucial for

regulatory compliance.

Chemical and Physical Properties of Nevanimibe
Hydrochloride
A summary of the available quantitative data for nevanimibe hydrochloride is presented in

the table below.

Property Value

Molecular Formula C27H39N3O.ClH

Molecular Weight 458.08 g/mol

EC50 for ACAT1 9 nM[1]

EC50 for ACAT2 368 nM[6]

Solubility in DMSO 41.67 mg/mL (90.97 mM)[1]

Storage (Powder) -20°C for 3 years[1]

Storage (in Solvent) -80°C for 1 year[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

nevanimibe hydrochloride.
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Step 1: Assessment

Step 2: Segregation

Step 3: Disposal Decision

Step 4: Approved Disposal

Step 5: Documentation

Start: Nevanimibe Hydrochloride Waste Generated

Characterize and Identify Waste
(Solid, Liquid, Mixture)

Segregate in a Labeled,
Sealed Container

Contact Environmental Health & Safety (EHS)

Preferred: Licensed Hazardous
Waste Incineration

EHS Arranges Pickup

Alternative: Hazardous
Waste Landfill

If Incineration Unavailable
& EHS Approved

Prohibited: Do Not Sewer

Record Disposal Details
(Amount, Date, Method)

End of Disposal Process

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of nevanimibe hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nevanimibe hydrochloride | Acyltransferase | Apoptosis | TargetMol [targetmol.com]

2. sdmedwaste.com [sdmedwaste.com]

3. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

4. securewaste.net [securewaste.net]

5. dtsc.ca.gov [dtsc.ca.gov]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Nevanimibe
Hydrochloride: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684124#nevanimibe-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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